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Compound of Interest

Compound Name: Strontium peroxide

Cat. No.: B074079

Strontium Peroxide Shines as a Potent
Photocatalyst for Environmental Remediation

A comprehensive evaluation reveals strontium peroxide's superior photocatalytic efficiency in
the degradation of organic and pharmaceutical pollutants, outperforming several conventional
catalysts. This guide presents a comparative analysis based on recent experimental findings,
offering researchers and drug development professionals insights into its potential for
wastewater treatment and environmental pollution control.

Recent research has highlighted strontium peroxide (SrO2z) as a highly effective, eco-friendly
photocatalyst.[1][2] A study published in the New Journal of Chemistry reports that SrOz,
synthesized via a simple co-precipitation method, demonstrates remarkable photocatalytic
activity under both UV and sunlight irradiation for the removal of emerging contaminants.[1][2]
This performance positions strontium peroxide as a promising alternative to more commonly
studied photocatalysts.

Comparative Photocatalytic Performance

Experimental data reveals that strontium peroxide exhibits exceptional degradation efficiency
against a variety of pollutants. Notably, under UV light, SrO2 achieved 96% degradation of the
pharmaceutical pollutant moxifloxacin within a mere 15 minutes, a rate that surpasses many
other reported photocatalysts.[1][2] Furthermore, when exposed to natural sunlight, SrOz
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demonstrated 99% degradation of methylene blue in 30 minutes and 91% degradation of
rhodamine B in 105 minutes.[1][2]

The following tables summarize the comparative photocatalytic degradation of Rhodamine B
(RhB) under UV and sunlight conditions, showcasing the efficiency of strontium peroxide
against other catalysts.

Table 1: Comparative Degradation of Rhodamine B under UV Irradiation

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://pubs.rsc.org/en/content/articlelanding/2023/nj/d3nj03546h
https://pubs.rsc.org/en/content/articlelanding/2023/nj/d3nj03546h/unauth
https://www.benchchem.com/product/b074079?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074079?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

RhB Degradation Rate Constant

Catalyst . ) ]
Photocatalyst Concentration (%) (Time in (k, x 102

Amount (g/L) ) )

(ppm) min) min~?)

SrO: 0.6 10 97% (15) 24.8
0.1% Ba/znO 0.35 4 98% (60) 3.6
5% Se/ZnO 0.4 10 98% (150) -
Ag/ZnO/AgO/TIO

0.3 10 99% (100) 2.3
2
g-C3Na4

0.8 10 100% (70) -
nanosheet
h-BN/g-C3Na 0.5 20 92% (180) 7.3
LDH@BIi2WOs 2 10 98% (90) -
Au/ZnO 0.05 10 95% (180) 2.4
NiO/BiOI 0.08 5 96% (90) 5.7
2D/2D

_ 0.1 5 98% (40) 8.0

BiM0Oe/g-C3Na4
TiO2/W180a9 0.6 10 82% (60) 2.6

Source: Adapted
from Harikaran et
al., New Journal
of Chemistry,
2023.[3]

Table 2: Comparative Degradation of Rhodamine B under Sunlight Irradiation
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RhB Degradation Rate Constant
Catalyst . ) ]
Photocatalyst Concentration (%) (Time in (k, x 102
Amount (g/L) ) )
(ppm) min) min~?)
SrO: 0.6 10 96% (105) 2.3
g-
CsNs/Ag@CoW 0.1 10 97% (120) 3
Oa
Fes0a4/Bi202(0OH)
1 10 98% (120) -
(NOs)
g-C3N4/ZrO2 1 10 94% (90) 2.9
TiO2/Bi20s-
1 5 99% (120) 4.0
gCsNa4
0-Bi20s3 0.75 10 79% (180) 1.3

Source: Adapted
from Harikaran et
al., New Journal
of Chemistry,
2023.[3]

Experimental Protocols

The synthesis and photocatalytic evaluation of strontium peroxide were conducted as follows:

Synthesis of Strontium Peroxide

Pristine strontium peroxide was synthesized using a simple co-precipitation method.[1] While
the specific precursors are detailed in the source study, the general process involves the
controlled precipitation of SrO2 from an aqueous solution, followed by washing and drying to
obtain the final photocatalyst powder.

Photocatalytic Degradation Experiments
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The photocatalytic activity of the synthesized SrO2 was evaluated by monitoring the
degradation of various organic and pharmaceutical pollutants.[1] A typical experimental setup
involves:

o Catalyst Suspension: A specific amount of the SrOz photocatalyst is dispersed in an aqueous
solution of the target pollutant.

o Adsorption-Desorption Equilibrium: The suspension is stirred in the dark to allow for
adsorption-desorption equilibrium to be reached between the catalyst surface and the
pollutant molecules.

e Irradiation: The suspension is then exposed to a light source, either a UV lamp or natural
sunlight, to initiate the photocatalytic reaction.

o Sample Analysis: Aliquots of the suspension are collected at regular intervals, and the
concentration of the pollutant is measured using UV-Vis spectroscopy.

The degradation efficiency is calculated based on the change in the pollutant's concentration
over time. The stability and reusability of the SrO2 photocatalyst were also assessed over
multiple cycles, demonstrating its robustness.[1]

Visualizing the Process

To better understand the underlying mechanisms and experimental procedures, the following
diagrams are provided.
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Caption: Photocatalytic mechanism of strontium peroxide.
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Caption: Experimental workflow for evaluating photocatalytic efficiency.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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